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Compound of Interest
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For researchers, scientists, and professionals in solar energy development, the long-term
stability of components is a critical factor in the viability of new photovoltaic technologies. This
guide provides a comparative analysis of the MK-2 dye against other common sensitizers used
in dye-sensitized solar cells (DSSCs), with a focus on long-term performance and stability
under various stress conditions.

The MK-2 dye, a metal-free organic sensitizer, has garnered attention for its high molar
extinction coefficient and promising initial power conversion efficiencies. However, for practical
applications, its performance over extended periods of operation is paramount. This guide
synthesizes available experimental data to offer an objective comparison of MK-2 with the well-
established ruthenium-based dyes N719 and Z907.

Comparative Performance Under Long-Term Stress

The following tables summarize the long-term stability data for MK-2, N719, and Z907 dyes
from various studies. It is crucial to note that the experimental conditions differ across these
studies, which can significantly influence the degradation rates. Therefore, a direct comparison
should be made with caution.

MK-2 Dye
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. Stress Initial PCE Final PCE % of Initial
Duration . Reference
Conditions (%) (%) PCE

Continuous
AM 1.5G
irradiation,
visible light

] N No decrease
>2,000 hours  (UV filter Not specified ~100% [1]

observed
<420 nm),
~50 °C, ionic
liquid

electrolyte

Continuous

white-light

irradiation

(100 Decreased to

mW/cm?), Not specified 68% of initial 68% [2]
including UV value

light (<420

nm, ~15

mW/cm?2)

45 days
(1080 hours)

N719 Dye
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. Stress Initial PCE Final PCE % of Initial
Duration . Reference
Conditions (%) (%) PCE
Outdoor Jsc stable,
~2.5 years _ N N
working Not specified Voc and FF Not specified [3114]
(outdoor) N
conditions decreased
Ambient
conditions,
600 hours quasi-solid- ~4.5% ~4.1% ~91% [5]
state
electrolyte
Significant
1 Sun (1000 _
] N degradation N
1000 hours W/mz2) with Not specified Not specified [6]
(electrolyte
UV, 60 °C .
bleaching)
Z907 Dye
. Stress Initial PCE Final PCE % of Initial
Duration o Reference
Conditions (%) (%) PCE
Continuous )
. . . Minor .
25,600 hours light soaking, Not specified ] Not specified [7]
degradation
55-60 °C
N 10-20%
1,000 hours 80 °C, dark Not specified 80-90% [7]
decrease
85 °C, dark, ~14%
] N -~ ~37% (total
4,700 hours high stability Not specified decrease per
decrease)
electrolyte 1000h
Ambient
conditions,
600 hours quasi-solid- ~4.7% ~4.3% ~91% [518]
state
electrolyte
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://kelviron.in/blog/damp-heat-test-chamber/
https://criepi.denken.or.jp/en/publications/annual/2009/054.pdf
https://espec.com/na/chamber_faq/answer/solar_photovoltaic_test_chamber_guide
https://sales.cszproducts.com/literature/Solar-Panel-Testing-Guide.pdf
https://incompliancemag.com/basic-understanding-of-iec-standard-testing-for-photovoltaic-panels/
https://incompliancemag.com/basic-understanding-of-iec-standard-testing-for-photovoltaic-panels/
https://espec.com/na/chamber_faq/answer/solar_photovoltaic_test_chamber_guide
https://scholarworks.unist.ac.kr/handle/201301/2996
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocols

Standardized testing protocols are essential for accurately assessing the long-term stability of
solar cells. The International Electrotechnical Commission (IEC) has established standards,
such as IEC 61646, for thin-film terrestrial photovoltaic modules, which can be adapted for
DSSC testing.

Damp Heat Test (based on IEC 61646)

o Objective: To determine the ability of the solar cell to withstand long-term exposure to

humidity at elevated temperatures.
e Procedure:
1. Place the sealed DSSC in an environmental chamber.
2. Set the temperature to 85°C £ 2°C and the relative humidity to 85% + 5%.
3. Maintain these conditions for a duration of 1000 hours.[9]

4. Periodically measure the photovoltaic performance parameters (PCE, Jsc, Voc, FF) at
standard test conditions (STC).

5. Inspect for any physical degradation, such as dye desorption, electrolyte leakage, or

corrosion.

Thermal Cycling Test (based on IEC 61646)

o Objective: To determine the ability of the solar cell to withstand thermal stresses induced by

repeated temperature changes.
e Procedure:
1. Place the DSSC in a thermal cycling chamber.
2. Subject the cell to a specified number of cycles (e.g., 200 cycles).

3. Each cycle consists of ramping the temperature from -40°C to +85°C and then back to
-40°C.
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4. The rate of temperature change should not exceed 100°C per hour.
5. Monitor the electrical continuity of the cell during the test.

6. Measure photovoltaic performance at STC before and after the cycling.

Humidity Freeze Test (based on IEC 61646)

» Objective: To assess the resistance of the solar cell to the effects of high humidity followed

by sub-zero temperatures.
» Procedure:

1. Place the DSSC in an environmental chamber.

2. Subject the cell to 10 cycles.

3. One cycle consists of:
» Ramping to 85°C at 85% relative humidity and holding for 20 hours.
= Ramping down to -40°C and holding for 30 minutes.
» Ramping back to ambient temperature.[1][7]

4. Measure photovoltaic performance at STC before and after the test.

Light Soaking Test

¢ Objective: To evaluate the stability of the solar cell under continuous illumination.

e Procedure:

1. Place the DSSC under a solar simulator with a defined light intensity (e.g., 100 mW/cm?,
AM 1.5G).

2. Maintain a constant cell temperature (e.g., 50-60°C).
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3. Continuously monitor the photovoltaic parameters over an extended period (e.g., 1000
hours or more).

4. UV filters may be used to isolate the effects of visible light.

Visualizing Solar Cell Operation and Testing

To better understand the processes involved, the following diagrams illustrate the working
principle of a dye-sensitized solar cell and a typical workflow for long-term stability testing.
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Figure 1: Working principle of a dye-sensitized solar cell (DSSC).
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Figure 2: General workflow for long-term stability testing of DSSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solar-cell-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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